Cas no 1805058-75-6 (2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide
• CAS No: 1805058-75-6
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4885359
• Update Time: 2025-06-13

2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-2-1-11-3(6(8)9)4(12(13)14)5(2)17(10,15)16/h1,6H,(H2,10,15,16)
• InChI Key： PQWGSLMYTDWRBE-UHFFFAOYSA-N
• SMILES： S(C1C(=CN=C(C(F)F)C=1[N+](=O)[O-])F)(N)(=O)=O

Computed Properties

• Exact Mass: 270.987
• Monoisotopic Mass: 270.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide (CAS No. 1805058-75-6)

2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide (CAS No. 1805058-75-6) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group and a sulfonamide moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive intermediate for designing novel therapeutics targeting enzymes and receptors.

The compound's fluorinated and nitro-substituted pyridine core makes it a valuable building block in medicinal chemistry. Recent studies highlight its utility in the synthesis of small-molecule inhibitors, especially in oncology and infectious disease research. For instance, its structural motifs align with trends in kinase inhibitor design, a hot topic in cancer therapy. Given the rising demand for precision medicine, 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide is increasingly explored for its potential to enhance drug efficacy and selectivity.

From a synthetic chemistry perspective, the compound's sulfonamide group offers versatility in further functionalization, enabling the creation of diverse heterocyclic scaffolds. This aligns with the growing interest in fragment-based drug discovery (FBDD), where researchers seek modular compounds to optimize pharmacokinetic properties. Additionally, its fluoro and nitro substituents are pivotal in improving metabolic stability, a critical factor in modern pharmaceutical formulations.

In agrochemical applications, 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide has shown promise as a precursor for crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioavailability of pesticides, addressing global concerns about sustainable agriculture and food security. This resonates with current debates on green chemistry and the need for environmentally friendly pest control solutions.

The compound's CAS No. 1805058-75-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening (HTS) campaigns. Its inclusion in combinatorial libraries underscores its role in accelerating hit-to-lead optimization. Moreover, its structural features are often discussed in forums focused on AI-driven drug design, a trending topic in computational chemistry.

Quality control and analytical characterization of 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide are critical for ensuring reproducibility in research. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and stability. These protocols align with industry standards for GMP-compliant synthesis, a key concern for contract research organizations (CROs).

In summary, 2-(Difluoromethyl)-5-fluoro-3-nitropyridine-4-sulfonamide (CAS No. 1805058-75-6) represents a multifaceted compound with broad applications in life sciences. Its integration into cutting-edge research areas like targeted therapy and agrochemical innovation positions it as a compound of enduring scientific and commercial interest.